Cas no 1247704-54-6 (1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine)
1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine
- 2-[(2-bromophenyl)methyl]-5-methylpyrazol-3-amine
- 1H-Pyrazol-5-amine, 1-[(2-bromophenyl)methyl]-3-methyl-
-
- Inchi: 1S/C11H12BrN3/c1-8-6-11(13)15(14-8)7-9-4-2-3-5-10(9)12/h2-6H,7,13H2,1H3
- InChI Key: DAUDAYUXPHTYIK-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1CN1C(=CC(C)=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- XLogP3: 2.6
- Topological Polar Surface Area: 43.8
1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 070368-1g |
1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine |
1247704-54-6 | >95% | 1g |
£325.00 | 2022-03-01 |
1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine
Introduction to 1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine (CAS No: 1247704-54-6)
1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine, identified by its CAS number 1247704-54-6, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic amine features a pyrazole core substituted with a bromobenzyl group and a methyl group, making it a versatile intermediate in the synthesis of various biologically active molecules. The unique structural attributes of this compound have positioned it as a valuable scaffold in the development of novel therapeutic agents.
The pyrazole moiety is a well-documented pharmacophore, known for its ability to interact with biological targets such as enzymes and receptors. Its rigid bicyclic structure provides stability, while the amine and bromine substituents offer functional handles for further chemical modifications. In recent years, 1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine has garnered attention for its potential applications in drug discovery, particularly in the design of small-molecule inhibitors and modulators.
One of the most compelling aspects of this compound is its utility in medicinal chemistry. The bromobenzyl group, in particular, serves as a reactive site for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of intricate drug candidates. Moreover, the methyl group at the 3-position of the pyrazole ring enhances lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.
Recent studies have highlighted the role of 1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine in the development of compounds targeting neurological disorders. For instance, researchers have explored its derivatives as potential ligands for ion channels and receptors involved in neurodegenerative diseases. The pyrazole scaffold's ability to modulate these targets makes it an attractive platform for further investigation. Additionally, preliminary in vitro studies suggest that certain analogs may exhibit anti-inflammatory properties, opening avenues for therapeutic applications in chronic inflammatory conditions.
The synthesis of 1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include condensation reactions to form the pyrazole ring, followed by bromination and alkylation to introduce the bromobenzyl and methyl groups. Advances in catalytic systems have improved both yield and selectivity, making the process more efficient and scalable. These advancements are crucial for ensuring that researchers can access sufficient quantities of the compound for detailed biological testing.
In the context of drug discovery pipelines, 1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine exemplifies how structural diversity can be leveraged to identify new therapeutic leads. Its incorporation into libraries of compounds allows medicinal chemists to screen for biological activity across multiple disease targets. The compound's amenability to derivatization ensures that researchers can fine-tune its properties—such as solubility, potency, and selectivity—to meet specific pharmacological requirements.
The growing interest in heterocyclic compounds like 1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine is also driven by their prevalence in natural products and bioactive molecules. Many clinically approved drugs contain pyrazole derivatives, underscoring their importance in therapeutic chemistry. By studying this compound and its analogs, scientists can gain insights into structure-function relationships that inform future drug design strategies.
From a computational chemistry perspective, 1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine has been subjected to molecular modeling studies to predict its interactions with biological targets. These simulations help rationalize experimental observations and guide the optimization process. For example, virtual screening techniques have been used to identify potential binding pockets on proteins relevant to diseases such as cancer and diabetes. Such computational approaches complement traditional experimental methods, accelerating the discovery of novel drug candidates.
The compound's stability under various conditions is another critical consideration in pharmaceutical applications. Studies have examined its behavior under different pH levels, temperatures, and storage conditions to ensure its suitability for industrial-scale production and clinical use. Maintaining chemical integrity throughout these processes is essential for preserving biological activity and therapeutic efficacy.
In summary, 1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine (CAS No: 1247704-54-6) represents a promising candidate in pharmaceutical research due to its structural versatility and functional reactivity. Its role as a building block for biologically active molecules underscores its importance in drug development efforts aimed at addressing diverse medical challenges. As synthetic methodologies continue to evolve, compounds like this will remain indispensable tools for medicinal chemists seeking innovative solutions.
1247704-54-6 (1-(2-Bromobenzyl)-3-methyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)